Cas no 946382-41-8 (N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,6-dimethoxybenzamide)

• Product Name: N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,6-dimethoxybenzamide
• CAS No: 946382-41-8
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5933198
• PubChem ID: 44010011
• Update Time: 2025-06-08

N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,6-dimethoxybenzamide
• Benzamide, N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,6-dimethoxy-
• AKOS024626438
• N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,6-dimethoxybenzamide
• F2073-0583
• N-(2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2,6-dimethoxybenzamide
• N-(2,7-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2,6-dimethoxybenzamide
• 946382-41-8

• Inchi： 1S/C19H19N3O4/c1-11-8-9-15-20-12(2)17(19(24)22(15)10-11)21-18(23)16-13(25-3)6-5-7-14(16)26-4/h5-10H,1-4H3,(H,21,23)
• InChI Key： ZNILKSUCBZQLDE-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=C(C)C=CC2=NC=1C)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 9.43±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{2,7-dimethyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2,6-dimethoxybenzamide

Comprehensive Overview of N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,6-dimethoxybenzamide (CAS No. 946382-41-8)

N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,6-dimethoxybenzamide (CAS No. 946382-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyridopyrimidine derivatives, which are known for their diverse biological activities. The presence of both dimethoxybenzamide and pyridopyrimidine moieties in its structure makes it a promising candidate for drug development, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has shown growing interest in pyridopyrimidine-based compounds due to their role in addressing unmet medical needs, such as chronic inflammation and metabolic disorders. Researchers are particularly intrigued by the compound's potential to interact with kinase enzymes, which are critical in signal transduction and have been implicated in various diseases. The 2,6-dimethoxybenzamide group in the molecule is believed to enhance its binding affinity to specific protein targets, making it a valuable scaffold for designing novel inhibitors.

The synthesis of N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,6-dimethoxybenzamide involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 946382-41-8 serves as a unique identifier in chemical databases, facilitating easier retrieval for researchers and industry professionals. The compound's molecular formula and weight, along with its spectral data (e.g., NMR, IR, and mass spectrometry), are well-documented, ensuring reproducibility in laboratory settings.

One of the most searched questions related to this compound is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in organic solvents like DMSO and methanol, which is advantageous for in vitro assays. Additionally, its stability at room temperature makes it suitable for long-term storage, a critical factor for pharmaceutical applications. Another frequently asked question revolves around its bioavailability and pharmacokinetics, which are currently under investigation in preclinical models.

From an industrial perspective, N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,6-dimethoxybenzamide is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, researchers are exploring eco-friendly routes to produce this compound, such as catalytic methods and solvent-free reactions. This aligns with the broader trend of environmentally friendly drug development, a topic that resonates with both academia and the public.

In summary, N-{2,7-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2,6-dimethoxybenzamide (CAS No. 946382-41-8) represents a fascinating area of research with implications for drug discovery and development. Its structural complexity, combined with its potential biological activities, positions it as a compound of interest for future studies. As the scientific community continues to explore its applications, this molecule may pave the way for innovative therapies in the years to come.